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Compound of Interest

Compound Name: 2-Butyl-2-ethyl-1,3-propanediol

Cat. No.: B052112

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 2-Butyl-2-
ethyl-1,3-propanediol in a range of common laboratory solvents. The information presented
herein is intended to support research, development, and formulation activities where this
compound is utilized.

Core Quantitative Solubility Data

The solubility of a compound is a critical physical property that influences its behavior in various
applications, from reaction kinetics to formulation stability. The following table summarizes the
available guantitative and qualitative solubility data for 2-Butyl-2-ethyl-1,3-propanediol.
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Chemical - Temperature ]
Solvent Solubility Observations
Formula (°C)
Water H20 8.8 g/L 20 Soluble.
Described as
"almost
Methanol CHsOH Highly Soluble Not Specified transparency,”
suggesting good
solubility.[1][2]
As a short-chain
alcohol, ethanol
Predicted to be is expected to be
Ethanol C2HsOH -

Soluble a good solvent
for a diol with
alkyl chains.

The polar aprotic
nature of

Predicted to be acetone should

Acetone CsHeO -

Soluble allow for
favorable
interactions.

) Expected to be a

Predicted to be
moderate solvent

Ethyl Acetate CaHsO2 Moderately - )
due to its ester
Soluble

functionality.

Dichloromethane @ CH2Cl2

Predicted to be
Soluble

The polar nature
of
dichloromethane
should facilitate

dissolution.
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Similar to

dichloromethane,

Predicted to be

Chloroform CHCIs - chloroform is
Soluble
expected to be a
good solvent.
The non-polar
Predicted to be aromatic
Toluene C7Hs Sparingly - character of
Soluble toluene suggests
lower solubility.
As a non-polar
Predicted to be aliphatic solvent,
Hexane CeHaia Sparingly - hexane is
Soluble expected to be a

poor solvent.

Physicochemical Properties of 2-Butyl-2-ethyl-1,3-

propanediol

A comprehensive understanding of the compound's physical properties is essential for its

effective use.

Property Value

Molecular Formula CoH2002

Molecular Weight 160.25 g/mol
Appearance White crystalline solid
Melting Point 41-44 °C

Boiling Point 178 °C at 50 mmHg
Density 0.93 g/cm?3
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Experimental Protocol for Solubility Determination
(Flask Method)

The following is a detailed methodology for determining the solubility of 2-Butyl-2-ethyl-1,3-
propanediol in a given solvent, adapted from the OECD Test Guideline 105 (Flask Method).
This method is suitable for substances with solubilities above 102 g/L.

1. Principle:

A supersaturated solution of the test substance in the solvent of choice is agitated at a constant
temperature. Once equilibrium is reached, the concentration of the substance in the aqueous
phase is determined by a suitable analytical method.

2. Materials and Equipment:

o 2-Butyl-2-ethyl-1,3-propanediol (analytical standard grade)
e Solvent of interest (HPLC grade or equivalent)

» Glass flasks with stoppers

o Constant temperature water bath or incubator

o Magnetic stirrer and stir bars or a mechanical shaker

o Centrifuge (optional)

e Syringes and filters (e.g., 0.45 um pore size)

¢ Analytical balance

o Appropriate analytical instrumentation (e.g., HPLC-UV, GC-FID, or a calibrated
spectrophotometer)

e Volumetric flasks and pipettes

3. Procedure:
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e Preparation of the Test Solution:

o Add an excess amount of 2-Butyl-2-ethyl-1,3-propanediol to a flask containing a known
volume of the solvent. The excess solid should be clearly visible.

o Stopper the flask to prevent solvent evaporation.
o Equilibration:

o Place the flask in a constant temperature bath or incubator set to the desired temperature
(e.g., 20 °C).

o Agitate the mixture using a magnetic stirrer or shaker. The agitation should be vigorous
enough to ensure good mixing but not so vigorous as to cause foaming or dispersion of
the solid into very fine particles.

o Allow the mixture to equilibrate for a sufficient period. A preliminary test may be needed to
determine the time required to reach equilibrium (typically 24 to 48 hours). Equilibrium is
reached when consecutive measurements of the concentration of the solute in the
solution, taken at least 24 hours apart, show no significant difference.

o Sample Collection and Preparation:

o

Once equilibrium is established, stop the agitation and allow the excess solid to settle.

[¢]

Carefully withdraw a sample from the clear supernatant using a syringe.

o

Immediately filter the sample through a 0.45 um filter to remove any undissolved patrticles.
The filtration apparatus should be pre-equilibrated to the test temperature to avoid
precipitation.

[¢]

Dilute the filtered sample as necessary with the solvent to bring the concentration within
the working range of the analytical method.

e Analysis:

o Analyze the concentration of 2-Butyl-2-ethyl-1,3-propanediol in the prepared sample
using a validated analytical method.
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o Prepare a calibration curve using standard solutions of known concentrations.

o Calculation:

o Calculate the solubility of the compound in the solvent using the measured concentration
and any dilution factors. Express the result in g/L or other appropriate units.

4. Data Reporting:

The report should include:

The detailed experimental procedure.

The analytical method used, including validation data.

The solubility results, including the mean value and standard deviation from at least three
replicate experiments.

The test temperature.

Experimental Workflow

The following diagram illustrates the general workflow for the determination of solubility using
the flask method.
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Solubility Determination Workflow (Flask Method)

Add excess 2-Butyl-2-ethyl-1,3-propanediol
to a known volume of solvent

Equilibrate at constant temperature
with agitation (24-48h)

:

Allow undissolved solid to settle

i
Withdraw supernatant sample
i
(Filter the sample (e.g., 0.45 um filter))
i
(Dilute sample if necessary)
i
( Analyze concentration using a )
validated analytical method (e.g., HPLC, GC)
i
(Calculate solubility)

Click to download full resolution via product page

Solubility Determination Workflow (Flask Method)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-BUTYL-2-ETHYL-1,3-PROPANEDIOL CAS#: 115-84-4 [m.chemicalbook.com]
e 2. lookchem.com [lookchem.com]

« To cite this document: BenchChem. [Solubility Profile of 2-Butyl-2-ethyl-1,3-propanediol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052112#solubility-of-2-butyl-2-ethyl-1-3-propanediol-
in-common-lab-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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